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Compound of Interest

Compound Name:
3-Chloro-N-[1-(thiophen-2-

YL)ethyl]aniline

Cat. No.: B13266196

Get Quote

Synthesis, Structural Activity, and P2Y12 Inhibition
Context
Part 1: Chemical Identity & CAS Registry Status[1]
Target Molecule: 3-Chloro-N-[1-(thiophen-2-yl)ethyl]aniline Chemical Formula:

Molecular Weight: 237.75 g/mol

CAS Number Clarification
The specific regioisomer 3-Chloro-N-[1-(thiophen-2-yl)ethyl]aniline is a research-grade

intermediate and does not currently possess a widely indexed CAS number in public chemical

registries (PubChem, CAS Common Chemistry). It is a structural analog of the 2-chloro

substituted intermediates used in the synthesis of thienopyridine antiplatelet drugs.

For research and procurement purposes, this compound is identified by its constituent building

blocks or as a structural analog to the Clopidogrel class.
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Compound / Component CAS Number Role

3-Chloroaniline 108-42-9 Amine Precursor

2-Acetylthiophene 88-15-3 Ketone Precursor

Clopidogrel (Analog) 113665-84-2 Pharmacological Reference

Ticlopidine (Analog) 55142-85-3 Structural Reference

Part 2: Scientific Integrity & Synthesis Protocol
2.1 Structural Context & Causality
This molecule represents a "linearized" analog of the thienopyridine class of P2Y12 inhibitors

(e.g., Clopidogrel, Prasugrel). In these drugs, the thiophene ring is fused to a

tetrahydropyridine ring. The target molecule, 3-Chloro-N-[1-(thiophen-2-yl)ethyl]aniline,

retains the critical thiophene-ethyl-amine pharmacophore but lacks the rigid bicyclic cyclization.

Research Utility: It is primarily used in Structure-Activity Relationship (SAR) studies to

determine the necessity of the fused ring system for receptor binding vs. metabolic

activation.

Isomerism: The 2-chloro isomer is the direct precursor motif for Clopidogrel. The 3-chloro

isomer investigates the electronic effect of the halogen position on the aniline ring.

2.2 Synthesis Protocol: Reductive Amination
Methodology: One-pot reductive amination using Sodium Borohydride (

) or Sodium Triacetoxyborohydride (

).[1]

Reagents:

Amine: 3-Chloroaniline (1.0 eq)

Ketone: 2-Acetylthiophene (1.0 eq)

Solvent: Dichloromethane (DCM) or Methanol (MeOH)
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Catalyst: Acetic Acid (AcOH) (Cat.)

Reducing Agent:

(1.5 eq)

Step-by-Step Workflow:

Imine Formation:

Dissolve 2-Acetylthiophene (10 mmol) and 3-Chloroaniline (10 mmol) in anhydrous DCM

(50 mL).

Add catalytic Acetic Acid (0.5 mL) to activate the carbonyl.

Stir at room temperature for 4–6 hours under nitrogen atmosphere.

Checkpoint: Monitor by TLC (formation of the imine intermediate).

Reduction:

Cool the mixture to 0°C.

Add

(15 mmol) portion-wise over 30 minutes.

Allow the reaction to warm to room temperature and stir overnight (12h).

Mechanism: The hydride selectively attacks the iminium ion formed in situ, generating the

secondary amine.

Work-up & Purification:

Quench with saturated

solution.

Extract with DCM (
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mL).

Dry organic layer over

and concentrate in vacuo.

Purify via flash column chromatography (Hexane/EtOAc gradient).

Yield Expectation: 65–80% (Yellowish oil).

Part 3: Visualization & Logic
3.1 Synthesis Logic Diagram
The following diagram illustrates the reductive amination pathway, highlighting the critical

intermediate.
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(Reducing Agent)
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Caption: One-pot reductive amination pathway converting ketone and amine precursors to the

target secondary amine.

3.2 Pharmacological Context: P2Y12 Inhibition
The target molecule is an analog of the active metabolites of thienopyridine drugs.
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Caption: Relationship between the target analog and the metabolic activation pathway of

standard P2Y12 inhibitors.

Part 4: Safety & Handling
Hazard Class: Toxic by inhalation, in contact with skin, and if swallowed (inherited from 3-

chloroaniline).

Storage: Store under inert atmosphere (Argon/Nitrogen) at 2–8°C. The secondary amine is

prone to oxidation over time.
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PPE: Nitrile gloves, safety goggles, and fume hood are mandatory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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